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Compound of Interest

Compound Name: Evonimine

Cat. No.: B1243769

For Researchers, Scientists, and Drug Development Professionals

Introduction

Evonimine is a complex sesquiterpene pyridine alkaloid isolated from plants of the
Celastraceae family, notably Tripterygium wilfordii.[1][2][3] Due to its potent biological activities,
including immunosuppressive and anti-inflammatory effects, there is a growing interest in its
therapeutic potential.[4][5] Accurate quantification and characterization of evonimine in various
matrices, from raw plant material to biological samples, are crucial for research and
development. This document provides detailed application notes and protocols for the use of
evonimine as a reference standard in analytical chemistry, ensuring reliable and reproducible
results.

These protocols are based on established analytical methodologies for structurally similar
sesquiterpene pyridine alkaloids, given the limited publicly available data specific to evonimine
as a certified reference standard.

Physicochemical Properties of Evonimine
Reference Standard

A well-characterized reference standard is fundamental for accurate analytical measurements.
The following table summarizes the typical physicochemical properties of an evonimine
reference standard.
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Property Typical Specification Method of Determination
Chemical Formula C36HasNO17 Mass Spectrometry
Molecular Weight 763.7 g/mol Mass Spectrometry

White to off-white crystalline ] )
Appearance ] Visual Inspection

solid

) High-Performance Liquid

Purity (by HPLC) > 98.0%

Chromatography (HPLC)

Purity (by gNMR)

> 95.0% (mass fraction)

Quantitative Nuclear Magnetic

Resonance (QNMR)

Loss on Drying

<1.0%

Thermogravimetric Analysis
(TGA)

Residue on Ignition

<0.1%

USP <281>

Solubility

Soluble in methanol,
acetonitrile, chloroform;

sparingly soluble in water

Visual Inspection

Storage Conditions

-20°C, protected from light and

moisture

Manufacturer's

Recommendation

Application I: Quantification of Evonimine in Plant
Extracts by HPLC

This protocol details a reverse-phase high-performance liquid chromatography (RP-HPLC)

method for the quantification of evonimine in extracts of Tripterygium wilfordii.

Experimental Workflow for HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1243769?utm_src=pdf-body-img
https://www.benchchem.com/product/b1243769?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

1. Determination of four pyridine alkaloids from Tripterygium wilfordii Hook. f. in human
plasma by high-performance liquid chromatography coupled with mass spectrometry -
PubMed [pubmed.ncbi.nim.nih.gov]

o 2. researchgate.net [researchgate.net]
¢ 3. mdpi.com [mdpi.com]
¢ 4. mdpi.com [mdpi.com]

¢ 5. Immunosuppressive Sesquiterpene Pyridine Alkaloids from Tripterygium wilfordii Hook. f -
PubMed [pubmed.nchbi.nlm.nih.gov]

 To cite this document: BenchChem. [Evonimine as a Reference Standard in Analytical
Chemistry: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243769#evonimine-as-a-reference-standard-in-
analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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